Cas no 49769-78-0 (Dimethyl Benzylmalonate)

• Product name: Dimethyl Benzylmalonate
• CAS No: 49769-78-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD01445471
• CID: 328673
• PubChem ID: 87558846

Dimethyl Benzylmalonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl Benzylmalonate
• dimethyl 2-benzylmalonate
• dimethyl 2-benzylpropanedioate
• Propanedioic acid,2-(phenylmethyl)-, 1,3-dimethyl ester
• 2-benzyl dimethylmalonate
• 2-benzyl-malonic acid dimethyl ester
• Benzylmalonic Acid Dimethyl Ester
• 2-Benzylmalonic acid dimethyl
• 0091AC
• BENZYLMALONIC ACID METHYL ESTER
• D3432
• AKOS015915521
• CS-0312081
• Q63396540
• SCHEMBL1442737
• AS-10010
• A867599
• Dimethylbenzylmalonate
• MFCD01445471
• D90189
• Propanedioic acid,2-(phenylmethyl)-,1,3-dimethyl ester
• FT-0754104
• 49769-78-0
• ZBA76978
• DTXSID50447744
• 1,3-DIMETHYL 2-BENZYLPROPANEDIOATE
• DB-333984
• DA-21024

• MDL： MFCD01445471
• Inchi： 1S/C12H14O4/c1-15-11(13)10(12(14)16-2)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3
• InChI Key： ZMYJSOIMFGAQRQ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C([H])(C(=O)OC([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• XLogP3: 2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.13
• Melting Point: NA
• Boiling Point: 285°C(lit.)
• Flash Point: 139.5±20.2 °C
• Refractive Index: 1.4970 to 1.5010
• PSA: 52.60000
• LogP: 1.19130
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Solubility: Not determined

Dimethyl Benzylmalonate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Dimethyl Benzylmalonate Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Dimethyl Benzylmalonate

Recent Advances in the Application of Dimethyl Benzylmalonate (CAS: 49769-78-0) in Chemical Biology and Pharmaceutical Research

Dimethyl benzylmalonate (CAS: 49769-78-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its wide-ranging applications in pharmaceutical synthesis, medicinal chemistry, and chemical biology. This research briefing aims to provide an up-to-date overview of the latest scientific developments involving this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential. The compound's unique structural features, including its ester functionalities and benzyl moiety, make it a valuable building block for the construction of complex molecules with biological activity.

Recent studies have highlighted the role of dimethyl benzylmalonate in the synthesis of novel drug candidates. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the development of protease inhibitors, where the malonate moiety serves as a crucial pharmacophore for enzyme binding. The researchers employed advanced computational modeling techniques to optimize the compound's interactions with target proteins, leading to improved inhibitory activity against several disease-relevant proteases. These findings underscore the importance of dimethyl benzylmalonate in rational drug design approaches.

In the field of chemical biology, innovative applications of 49769-78-0 have emerged as tools for studying biological systems. A groundbreaking study published in Nature Chemical Biology (2024) utilized dimethyl benzylmalonate derivatives as fluorescent probes for real-time monitoring of enzymatic activity in live cells. The researchers developed a series of structurally modified analogs with varying electronic properties, enabling precise tuning of fluorescence emission wavelengths. This approach has opened new possibilities for non-invasive imaging of biochemical processes, particularly in the context of neurodegenerative disease research.

The pharmaceutical industry has also seen significant advancements in the production and application of dimethyl benzylmalonate. Recent patent filings (2023-2024) reveal improved synthetic methodologies that enhance yield and purity while reducing environmental impact. Notably, a green chemistry approach developed by Pfizer researchers employs biocatalysis for the stereoselective synthesis of dimethyl benzylmalonate derivatives, achieving excellent enantiomeric excess (>99% ee) under mild reaction conditions. These process innovations address both economic and sustainability concerns in large-scale pharmaceutical manufacturing.

Emerging research suggests potential therapeutic applications of dimethyl benzylmalonate beyond its traditional role as an intermediate. A 2024 study in ACS Pharmacology & Translational Science identified specific derivatives of 49769-78-0 that exhibit promising neuroprotective effects in models of Parkinson's disease. The compounds were shown to modulate mitochondrial function and reduce oxidative stress in neuronal cells, highlighting their potential as novel therapeutic agents. These findings warrant further investigation into the structure-activity relationships of dimethyl benzylmalonate analogs for central nervous system disorders.

Quality control and analytical characterization of dimethyl benzylmalonate have seen technological advancements in recent years. The implementation of high-resolution mass spectrometry coupled with advanced chromatographic techniques has enabled more precise identification and quantification of impurities in commercial samples. A 2023 collaborative study between academic and industrial researchers established comprehensive spectroscopic databases for 49769-78-0 and its common derivatives, facilitating quality assurance in pharmaceutical applications. These developments are particularly crucial for meeting increasingly stringent regulatory requirements in drug development.

Looking forward, the scientific community anticipates continued innovation in the applications of dimethyl benzylmalonate. Current research directions include its incorporation into metal-organic frameworks for drug delivery systems, development of photoactivatable derivatives for precision medicine, and exploration of its role in the synthesis of next-generation biologics. As synthetic methodologies become more sophisticated and our understanding of structure-activity relationships deepens, 49769-78-0 is poised to remain a valuable tool in chemical biology and pharmaceutical research for years to come.